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Compound of Interest

Compound Name: Guaifenesin

Cat. No.: B1672422 Get Quote

Introduction

Guaifenesin, chemically known as 3-(2-methoxyphenoxy)propane-1,2-diol, is a widely utilized

expectorant in pharmaceutical formulations designed to relieve chest congestion and coughs

associated with the common cold, bronchitis, and other respiratory ailments.[1][2][3] Its primary

function is to increase the volume and reduce the viscosity of secretions in the trachea and

bronchi, thereby facilitating their removal through ciliary action and coughing.[1][3][4] This

technical guide provides a comprehensive overview of the fundamental chemical and physical

properties of pure guaifenesin, intended for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
The core identifying and physical characteristics of guaifenesin are summarized in the tables

below. These values represent a consolidation of data from various analytical sources.

Table 1: General Chemical Properties of Guaifenesin
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Property Value References

IUPAC Name

3-(2-
methoxyphenoxy)propane-
1,2-diol

[5][6]

CAS Number 93-14-1 [7][8][9]

Molecular Formula C₁₀H₁₄O₄ [1][7][8][9]

Molecular Weight 198.22 g/mol [1][5][7][8]

Appearance
White to off-white crystalline

powder
[7][10][11][12]

Odor Slight, characteristic odor [7][10]

| Taste | Slightly bitter, aromatic taste |[1][5][6][8] |

Table 2: Physicochemical Properties of Guaifenesin

Property Value References

Melting Point 77–81 °C [7][9][11]

Boiling Point 215 °C at 19 mmHg (2.53 kPa) [7][8][11]

Density 1.18–1.20 g/cm³ (estimate) [2][7][9]

pKa (acidic) 13.53–13.62 (Predicted) [7][10][11][13]

LogP (Octanol/Water) 1.39 [5][7][14][15]

Polar Surface Area 58.92 Å² [13]

Hydrogen Bond Donors 2 [5][13]

Hydrogen Bond Acceptors 4 [5][13]

| Rotatable Bonds | 5 |[13] |

Table 3: Solubility Profile of Guaifenesin
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Solvent Solubility References

Water (25 °C)
5.0 g/100 mL (Sparingly
soluble)

[7][10][11][12]

Hot Water Much more soluble [6]

Ethanol Freely soluble (~100 mg/mL) [1][6][12][16]

DMSO ~30 mg/mL [17]

Methanol Soluble [12]

Chloroform Soluble [1][6][7][8]

Glycerol Soluble [1][6][7][8]

Propylene Glycol Soluble [1][6]

N,N-Dimethylformamide Soluble [1][6][7][8]

Benzene Moderately to easily soluble [1][6][7][8]

| Petroleum Ether | Practically insoluble |[1][6][7][8] |

Table 4: Spectroscopic Data for Guaifenesin

Technique Key Data Points References

UV-Vis (in Methanol)
λmax: ~224 nm and ~274
nm

[17][18][19][20]

Mass Spectrometry (MS)
Intense m/z peaks: 109, 124,

198
[10]

¹H NMR
Spectra available in various

deuterated solvents
[21][22][23][24]

| Infrared (IR) | Sadtler Ref. No. 10626 |[10] |

Table 5: Crystallographic Data for Guaifenesin
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Parameter Value References

Crystal System Orthorhombic [25][26]

Space Group P2₁2₁2₁ [25][26]

Unit Cell Dimensions
a = 7.657 Å, b = 25.670 Å, c =

4.980 Å
[26]

Unit Cell Volume 978.79 Å³ [26]

| Molecules per Unit Cell (Z) | 4 |[26] |

Mechanism of Action
The expectorant effect of guaifenesin is not mediated by systemic absorption but rather by a

reflex stimulation of the gastrointestinal tract.[27] Upon oral administration, the drug is believed

to stimulate gastric mucosa receptors, which in turn initiates a vagal reflex. This reflex action

leads to parasympathetic stimulation of bronchial glands, resulting in an increased volume of

lower-viscosity respiratory secretions.[7][27] This process thins and loosens phlegm, making it

easier to clear from the airways via mucociliary action and productive coughing.[1][3]
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Caption: Proposed reflex-mediated mechanism of action for guaifenesin.
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Experimental Protocols
Detailed methodologies are crucial for the accurate characterization and quality control of

guaifenesin. Below are summaries of key experimental protocols.

Synthesis of Guaifenesin
A common laboratory and industrial synthesis involves the reaction of o-methoxyphenol with

glycidol.[8]

Reactants: o-methoxyphenol, glycidol.

Catalyst: Pyridine.

Procedure: A mixture of the reactants and catalyst is warmed to approximately 95°C, at

which point a vigorous exothermic reaction occurs. The temperature is controlled to not

exceed 110°C. After the initial reaction subsides, the mixture is heated for an additional hour.

The product is then isolated via distillation under reduced pressure.

Purification: The distilled product, which crystallizes upon cooling, is recrystallized from

benzene to yield pure guaifenesin.[8]
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Reactants

Reaction Conditions

o-Methoxyphenol

Pyridine (catalyst)

Guaifenesin

Glycidol

Heat (95°C)
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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